Cas no 29329-71-3 (1-Hydroxyethanediphosphonic acid sodiumsalt)

• Product Name: 1-Hydroxyethanediphosphonic acid sodiumsalt
• CAS No: 29329-71-3
• MF: C₂H₇NaO₇P₂
• MW: 228.010073900223
• CID: 53466
• Update Time: 2026-05-14

1-Hydroxyethanediphosphonic acid sodiumsalt Chemical and Physical Properties

Names and Identifiers

• (1-hydroxyethylidene)bisphosphonic acid, sodium salt
• Mono-sodium salt of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid
• Phosphonic acid, (1-hydroxyethylidene)bis-, sodium salt
• (1-Hydroxyethyliden)bisphosphonsure, Natriumsalz
• 1-Hydroxyethanediphosphonic acid, sodium salt
• Hydroxyethylidene diphosphonic acid, sodium salt
• Monosodium of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid
• Tetra sodium of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid
• 1-Hydroxyethane-1,1-diphosphonic acid sodium salt
• disodium etidronate
• sodium 1-hydroxyethylidene diphosphonate
• Mono-sodium of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid (HEDP·Na)
• Mono-sodium of 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid
• 1-Hydroxyethanediphosphonic acid sodiumsalt

• Inchi： InChI=1S/C2H8O7P2.Na.H/c1-2(3,10(4,5)6)11(7,8)9;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;
• InChI Key： MFKOTRZLMIUIGE-UHFFFAOYSA-N
• SMILES： [NaH].OP(C(P(=O)(O)O)(C)O)(O)=O

Computed Properties

• Exact Mass: 227.95600

Experimental Properties

• PSA: 157.74000
• LogP: -0.55400